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Compound of Interest

Compound Name: (9H-Carbazol-2-yl)boronic acid

CAS No.: 745783-94-2

Cat. No.: B3282130

Get Quote

For researchers in materials science and pharmaceutical development, (9H-Carbazol-2-
yl)boronic acid (CAS: 745783-94-2) is a highly valued organoboron building block.

Characterized by its electron-rich, rigid carbazole core and reactive boronic acid moiety, it is

predominantly utilized in Suzuki-Miyaura cross-coupling reactions. Its applications range from

the synthesis of hole-transporting materials in Organic Light-Emitting Diodes (OLEDs) [1] to the

construction of complex functionalized indolines and other pharmaceutical scaffolds [2].

However, the commercial source of this reagent can drastically impact reaction yields, catalytic

turnover, and final product purity. This guide objectively compares top commercial sources and

provides a self-validating experimental framework for its application.

Mechanistic Context: Why Source Quality Matters
When sourcing (9H-Carbazol-2-yl)boronic acid, three critical quality parameters dictate

experimental success:

Water Content and Boroxine Formation: Boronic acids inherently exist in equilibrium with

their dehydrated trimeric form, boroxine anhydride. Suppliers with poor moisture control often
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ship a mixture of the free acid and the anhydride. This discrepancy skews stoichiometric

calculations, leading to unreacted aryl halides or the need for excess boronic acid.

Trace Metal Impurities: In OLED material synthesis, trace metals (e.g., Fe, Cu, or residual Pd

from the supplier's own synthesis pipeline) act as non-radiative recombination centers,

severely quenching luminescence. High-purity grades are non-negotiable for optoelectronic

applications.

Protodeboronation Susceptibility: The electron-donating nature of the carbazole nitrogen

accelerates transmetalation but simultaneously increases the rate of competitive

protodeboronation under harsh basic conditions. Reagents with high initial purity minimize

the time required to reach full conversion, thereby outcompeting the degradation pathway.
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Figure 1: Suzuki-Miyaura catalytic cycle featuring (9H-Carbazol-2-yl)boronic acid
transmetalation.

Commercial Sources Comparison
We have evaluated three prominent suppliers of (9H-Carbazol-2-yl)boronic acid: Sigma-

Aldrich, BLD Pharm, and abcr Gute Chemie. The data below synthesizes their analytical

specifications to help you choose the right source based on your project's constraints.

Supplier
Stated
Purity

Form
Target
Application
Focus

Relative
Cost (per g)

Trace Metal
Control

Sigma-

Aldrich [3]
≥ 95%

Solid

(Powder)

Broad R&D,

Analytical

Standards

High (

$)
Standard

BLD Pharm

[4]
95%+ Solid

Bulk Scale-

up, OLED

Materials

Low ($)

Variable

(Batch-

dependent)

abcr Gute

Chemie
≥ 96%

Crystalline

Solid

Specialty

Pharma, Fine

Chemicals

Medium (

)

High

(Suitable for

Pharma)

Analytical Insights:

Sigma-Aldrich provides the most rigorous documentation (COA, COO) and consistent batch-

to-batch reliability, making it ideal for early-stage methodology development where

eliminating reagent variability is crucial.

BLD Pharm offers highly competitive pricing for scale-up. However, researchers synthesizing

OLED materials should perform an internal ICP-MS analysis on bulk batches to verify that

trace metal levels are below 10 ppm before proceeding to device fabrication.

abcr Gute Chemie bridges the gap, offering excellent crystalline forms that are generally less

prone to boroxine formation during extended storage.
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Self-Validating Experimental Protocol
To ensure reproducibility regardless of the supplier used, the following Suzuki-Miyaura cross-

coupling protocol is designed as a self-validating system. It incorporates specific causality-

driven steps to mitigate the common pitfalls associated with carbazole boronic acids.

Materials Required
(9H-Carbazol-2-yl)boronic acid (1.2 equiv.)

Aryl Halide (e.g., Bromobenzene derivative) (1.0 equiv.)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv.)

Potassium Carbonate (K₂CO₃) (3.0 equiv.)

Solvent: 1,4-Dioxane / Degassed Deionized Water (4:1 v/v)

Step-by-Step Methodology
Step 1: Reagent Preparation & Stoichiometry Adjustment Causality: Weigh the (9H-Carbazol-
2-yl)boronic acid rapidly. If the reagent appears clumpy rather than a free-flowing powder, it

has likely absorbed moisture or partially converted to the boroxine. Use 1.2 equivalents to

ensure the aryl halide is the limiting reagent, compensating for any mass discrepancies caused

by the anhydride equilibrium.

Step 2: Solvent Degassing (Critical Step) Causality: Prepare a 4:1 mixture of 1,4-dioxane and

water. Sparge the solvent mixture with Argon for 30 minutes. Oxygen must be rigorously

excluded; otherwise, Pd(0) will oxidize to inactive Pd(II), and the boronic acid will undergo

oxidative homocoupling to form a bicarbazole byproduct, drastically reducing the yield.

Step 3: Reaction Assembly

Add the aryl halide, (9H-Carbazol-2-yl)boronic acid, and K₂CO₃ to a Schlenk flask.

Evacuate and backfill the flask with Argon three times.

Add the degassed solvent mixture via syringe.
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Add the Pd(PPh₃)₄ catalyst last under a positive stream of Argon. Causality: Adding the

catalyst last minimizes its exposure to any residual atmospheric oxygen during the addition

of bulk solids. The biphasic solvent system is required because dioxane dissolves the

organic substrates, while water dissolves the K₂CO₃, generating the hydroxide ions needed

to activate the boronic acid (forming the reactive boronate complex).

Step 4: Heating and Monitoring Heat the reaction mixture to 90°C for 12 hours. Monitor the

reaction via TLC (Hexanes:Ethyl Acetate 3:1). Causality: 90°C provides sufficient thermal

energy to overcome the activation barrier of the oxidative addition step. The electron-rich

nature of the carbazole ring ensures transmetalation occurs rapidly once the boronate is

formed.

Step 5: Workup and Purification

Cool to room temperature, dilute with Ethyl Acetate, and wash with brine (3x).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purify via silica gel column chromatography.

Reagent Prep
Weighing & Mixing

Degassing
Schlenk Line (Ar)

Reaction
90°C, 12h in Dioxane/H₂O

Workup
Extraction & Drying

Purification
Silica Chromatography
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Figure 2: Standard experimental workflow for the cross-coupling of carbazole boronic acids.

Conclusion
The selection of a (9H-Carbazol-2-yl)boronic acid supplier should be dictated by the end-use

application. For highly sensitive optoelectronic applications where trace metals are detrimental,

investing in higher-tier suppliers or implementing rigorous internal purification is necessary. For

general pharmaceutical scaffold synthesis, cost-effective bulk suppliers like BLD Pharm provide

excellent utility, provided that the experimental protocol strictly adheres to rigorous degassing

and stoichiometric controls to manage boroxine formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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